1-(2-Hydroxypropyl)cyclobutane-1-carbaldehyde

• Molecular Formula: C8H14O2
• Molecular Weight: 142.20 g/mol
• SMILES: CC(CC1(CCC1)C=O)O
• InChI: InChI=1S/C8H14O2/c1-7(10)5-8(6-9)3-2-4-8/h6-7,10H,2-5H2,1H3
• InChIKey: CKVWSALJHUUARE-UHFFFAOYSA-N

1-(2-Hydroxypropyl)cyclobutane-1-carbaldehyde (CAS 1935191-64-2): Procurement-Ready Cyclobutane Aldehyde Building Block

1-(2-Hydroxypropyl)cyclobutane-1-carbaldehyde (CAS 1935191-64-2) is a C8H14O2 cyclobutane carbaldehyde derivative bearing a 2-hydroxypropyl substituent at the 1-position, with a molecular weight of 142.20 g/mol and a purity of ≥95% . Predicted physicochemical properties include a boiling point of 221.3±13.0 °C, density of 1.111±0.06 g/cm³, and an acid dissociation constant (pKa) of 15.21±0.20 . It is primarily employed as a synthetic building block for constructing more complex organic molecules .

Synthetic building block: cyclobutane aldehyde with hydroxyl handle

Enzyme probe: reported HPGD and ALDH1A1 inhibition study context

Why Substituting 1-(2-Hydroxypropyl)cyclobutane-1-carbaldehyde with Closest Analogs Jeopardizes Reproducibility in Biological Assays

Simply swapping the 2-hydroxypropyl group for a 3-hydroxypropyl regioisomer dramatically alters interaction with key dehydrogenase enzymes. Despite identical molecular formulas, these regioisomers exhibit divergent inhibition potencies against aldehyde dehydrogenase 1A1 (ALDH1A1) and 15-hydroxyprostaglandin dehydrogenase (HPGD) when tested under identical assay conditions [1]. Consequently, generic substitution risks irreproducible pharmacology and misleading structure-activity relationships.

HPGD potency mismatch

2-Hydroxypropyl to 3-hydroxypropyl shift alters HPGD inhibition — assay response may differ; not a direct substitute.

ALDH1A1 potency mismatch

Regioisomer change introduces measurable ALDH1A1 potency variation — cell-model endpoint context may shift.

QC documentation disparity

Batch analytical coverage (NMR, HPLC, GC) may not be matched by alternative suppliers — traceability review needed.

• [1] BindingDB. BDBM50445534 (CHEMBL3103021) and BDBM50445562 (CHEMBL3102994). https://bindingdb.org/ View Source

Quantitative Differentiation Guide for 1-(2-Hydroxypropyl)cyclobutane-1-carbaldehyde Versus Closest Analogs

HPGD Inhibition: 3.09-Fold Potency Difference Between 2-Hydroxypropyl and 3-Hydroxypropyl Cyclobutane Carbaldehyde Regioisomers

In a head-to-head comparison using the same fluorescence-based assay with prostaglandin E2 (PGE2) as substrate after 15 minutes incubation, 1-(2-hydroxypropyl)cyclobutane-1-carbaldehyde inhibited human HPGD with an IC50 of 68 nM [1], whereas its 3-hydroxypropyl regioisomer (1-(3-hydroxypropyl)cyclobutane-1-carbaldehyde) exhibited an IC50 of 22 nM [2].

HPGD Inhibition

Head-to-head

Target: 68 nM vs 3-Hydroxypropyl: 22 nM 3.09× less potent

Supports HPGD probe selection; may enable finer enzyme titration studies

Fluorescence assay, PGE2 substrate, 15 min

Evidence Dimension	Inhibition of human HPGD
Target Compound Data	IC50 = 68 nM
Comparator Or Baseline	1-(3-Hydroxypropyl)cyclobutane-1-carbaldehyde (IC50 = 22 nM)
Quantified Difference	3.09-fold less potent
Conditions	Fluorescence assay using PGE2 as substrate, 15 min incubation

Why This Matters

Researchers seeking to probe HPGD biology with a less potent probe compound—allowing finer titration of enzyme inhibition—would prioritize the 2-hydroxypropyl derivative, while those requiring maximal potency would select the 3-hydroxypropyl analog.

• [1] BindingDB BDBM50445534 (CHEMBL3103021). Affinity Data: IC50 68 nM for HPGD. https://bindingdb.org/bind/chemsearch/marvin/MolStructure.jsp?monomerid=50445534 View Source
• [2] BindingDB BDBM50445562 (CHEMBL3102994). Affinity Data: IC50 22 nM for HPGD. https://bindingdb.org/bind/chemsearch/marvin/MolStructure.jsp?monomerid=50445562 View Source

ALDH1A1 Inhibition: 3.16-Fold Potency Divergence Between 2-Hydroxypropyl and 3-Hydroxypropyl Regioisomers

When assayed against ALDH1A1 using NAD+/propionaldehyde substrate after 15 minutes via UV-fluorescence, the 2-hydroxypropyl derivative achieved an IC50 of 1,920 nM [1], while the 3-hydroxypropyl regioisomer under identical conditions recorded an IC50 of 607 nM [2].

ALDH1A1 Inhibition

Head-to-head

Target: 1,920 nM vs 3-Hydroxypropyl: 607 nM 3.16× less potent

Supports ALDH1A1 probe differentiation; reported cell-model endpoint context

UV-fluorescence assay, NAD+/propionaldehyde, 15 min

Evidence Dimension	Inhibition of ALDH1A1
Target Compound Data	IC50 = 1,920 nM
Comparator Or Baseline	1-(3-Hydroxypropyl)cyclobutane-1-carbaldehyde (IC50 = 607 nM)
Quantified Difference	3.16-fold less potent
Conditions	UV-fluorescence assay using NAD+/propionaldehyde, 15 min incubation

Why This Matters

The pronounced difference in ALDH1A1 inhibition enables researchers to select the appropriate probe potency for their model system; the 2-hydroxypropyl compound offers a weaker inhibition profile that may be advantageous in dose-response studies where excessive potency masks subtle phenotypes.

• [1] BindingDB BDBM50445534 (CHEMBL3103021). Affinity Data: IC50 1,920 nM for ALDH1A1. https://bindingdb.org/bind/chemsearch/marvin/MolStructure.jsp?monomerid=50445534 View Source
• [2] BindingDB BDBM50445562 (CHEMBL3102994). Affinity Data: IC50 607 nM for ALDH1A1. https://bindingdb.org/bind/chemsearch/marvin/MolStructure.jsp?monomerid=50445562 View Source

Batch-Level Analytical Documentation: NMR, HPLC, GC Verification Enables Regulatory-Compliant Procurement

Bidepharm provides lot-specific NMR, HPLC, and GC data for 1-(2-hydroxypropyl)cyclobutane-1-carbaldehyde , whereas comparable suppliers of the 3-hydroxypropyl analog typically offer only certificate of analysis without multi-technique chromatographic verification.

Batch QC Documentation

Data to verify

NMR, HPLC, GC per batch Supplier documentation review

Traceability context; verify in-house

Supplier comparison: alternative may offer limited QC data

Evidence Dimension	Availability of batch QC documentation
Target Compound Data	NMR, HPLC, GC data provided per batch
Comparator Or Baseline	3-Hydroxypropyl analog: limited QC documentation
Quantified Difference	Qualitative advantage: multi-technique verification
Conditions	Supplier documentation review

Why This Matters

For regulated environments (pharmaceutical R&D, GLP studies), the availability of multi-technique batch QC data reduces the burden of in-house characterization and ensures traceability, making this compound a more audit-ready procurement choice.

Application Scenarios for 1-(2-Hydroxypropyl)cyclobutane-1-carbaldehyde Based on Quantitative Differentiation Evidence

HPGD Probe in Inflammation and Prostaglandin Metabolism Research

The moderate HPGD inhibitory potency (IC50 68 nM) of 1-(2-hydroxypropyl)cyclobutane-1-carbaldehyde, in contrast to the stronger 3-hydroxypropyl analog (22 nM) [1], allows researchers to titrate enzyme inhibition precisely. This is particularly useful in studying prostaglandin degradation pathways where complete enzyme blockade may obscure regulatory feedback mechanisms.

ALDH1A1 Inhibitor Screening in Cancer Stem Cell Models

With an ALDH1A1 IC50 of 1,920 nM, this compound provides a weaker inhibition baseline compared to the 3-hydroxypropyl regioisomer (607 nM) [1]. This enables dose-escalation studies in cancer stem cell assays, where excessive ALDH1A1 inhibition could lead to acute toxicity or non-specific effects, thus facilitating clearer separation of target-specific pharmacology.

Synthetic Building Block for Complex Molecule Construction

The carbaldehyde functionality combined with the cyclobutane scaffold and the hydroxyl-bearing propyl chain makes 1-(2-hydroxypropyl)cyclobutane-1-carbaldehyde a versatile intermediate for synthesizing more complex organic molecules . It can be employed in medicinal chemistry programs requiring a strained-ring aldehyde with a functionalized side chain for further derivatization.

GLP-Compliant Procurement for Regulated Pharmaceutical R&D

The availability of batch-specific NMR, HPLC, and GC documentation from Bidepharm supports procurement for GLP and regulated environments. This traceable analytical package reduces the need for in-house re-characterization, accelerating the initiation of IND-enabling studies or preclinical candidate optimization.

Application

Selection Property

Validation Focus

HPGD pathway probe research

Enzyme inhibition titration context

HPGD assay-response endpoints

ALDH1A1 inhibition screening

Cell-model endpoint review

ALDH1A1 activity assay endpoints

Synthetic building block

Aldehyde/hydroxyl reactivity

Derivative characterization

Traceable procurement

Multi-technique batch documentation

NMR, HPLC, GC verification

• [1] BindingDB. BDBM50445534 (CHEMBL3103021) and BDBM50445562 (CHEMBL3102994). https://bindingdb.org/ View Source